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Abstract

Cannabichromevarin (CBCV) is a non-psychotropic phytocannabinoid found in Cannabis
sativa. First identified in 1975 in a Thai landrace strain, CBCV is a propyl homolog of
cannabichromene (CBC). Despite its early discovery, research into its specific biological
activities and therapeutic potential has been limited compared to major cannabinoids like THC
and CBD. This technical guide provides a comprehensive overview of the current knowledge
on CBCV, focusing on its discovery, biosynthetic pathway, and methodologies for its isolation
and characterization. Furthermore, it explores its interaction with biological systems, drawing
parallels with its close structural analog, CBC, where specific data for CBCV is not yet
available. This document aims to serve as a foundational resource for researchers and
professionals in the field of cannabinoid science and drug development.

Introduction

Cannabichromevarin (CBCV), or cannabivarichromene, is one of over 120 cannabinoids
identified in the cannabis plant[1]. It is a propyl cannabinoid, meaning its molecular structure
contains a propyl chain instead of the more common pentyl chain found in cannabinoids like
THC and CBDJ2][3]. This structural variation places it in the "varin" series of cannabinoids.
CBCV is not known to produce psychoactive effects, making it a compound of interest for
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potential therapeutic applications without the intoxicating properties associated with THC[4][5].
Research on CBCV is still in its early stages, but preliminary studies and its structural similarity
to CBC suggest potential anticonvulsant, anti-inflammatory, and anticancer properties[1][6].

Discovery and Chemical Properties

Cannabichromevarin was first identified in 1975 by researchers at the University of Nagasaki
from a marijuana strain originating from Thailand[1][3][4]. It is typically found in smaller
guantities in most cannabis chemovars compared to the major cannabinoids[3].

Chemical Structure and Properties

CBCV is the propyl homolog of cannabichromene (CBC)[2]. Its chemical formula is C19H2602
and it has a molar mass of 286.41 g/mol .

Property Value Source
Chemical Formula C19H2602 [2][7]
Molar Mass 286.41 g/mol [7]

2-methyl-2-(4-methylpent-3-
IUPAC Name [7]
enyl)-7-propylchromen-5-ol

Boiling Point Not available

Melting Point Not available

- Soluble in organic solvents like
Solubility [8]
ethanol and methanol.

Biosynthesis of Cannabichromevarin

The biosynthesis of CBCV follows the pathway of other varin-type cannabinoids, originating
from cannabigerovarinic acid (CBGVA). CBGVA is formed through the alkylation of divarinolic
acid with geranyl pyrophosphate. The enzyme cannabichromenic acid (CBCA) synthase then
catalyzes the oxidative cyclization of CBGVA to form cannabichromevarinic acid (CBCVA).
Finally, CBCVA is decarboxylated, typically through exposure to heat or light, to yield the
neutral cannabinoid CBCV.
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Biosynthetic pathway of Cannabichromevarin (CBCV).

Isolation and Purification of Cannabichromevarin

The isolation of minor cannabinoids like CBCV from complex cannabis extracts presents a
significant challenge due to their low concentrations and structural similarities to other
cannabinoids. Chromatographic techniques are the primary methods employed for this

purpose.

General Experimental Workflow

A general workflow for the isolation and purification of CBCV from Cannabis sativa biomass
involves initial extraction, followed by decarboxylation, and then chromatographic separation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Available at: [https://www.benchchem.com/product/b1234861#cannabichromevarin-
discovery-and-isolation]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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